Cas no 138716-29-7 (1-(2,5-difluorophenyl)-3-(dimethylamino)prop-2-en-1-one)

• Product Name: 1-(2,5-difluorophenyl)-3-(dimethylamino)prop-2-en-1-one
• CAS No: 138716-29-7
• MF: C₁₁H₁₁F₂NO
• MW: 211.207949876785
• CID: 3722490
• PubChem ID: 19901160
• Update Time: 2025-05-22

1-(2,5-difluorophenyl)-3-(dimethylamino)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(2,5-difluorophenyl)-3-(dimethylamino)-
• 1-(2,5-difluorophenyl)-3-(dimethylamino)prop-2-en-1-one
• 138716-29-7
• CS-0289345
• EN300-1126266

• Inchi： 1S/C11H11F2NO/c1-14(2)6-5-11(15)9-7-8(12)3-4-10(9)13/h3-7H,1-2H3
• InChI Key： DZCUWMPDPKRTND-UHFFFAOYSA-N
• SMILES： C(C1=CC(F)=CC=C1F)(=O)C=CN(C)C

Computed Properties

• Exact Mass: 211.08087030Da
• Monoisotopic Mass: 211.08087030Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-(2,5-difluorophenyl)-3-(dimethylamino)prop-2-en-1-one

Recent Advances in the Study of 1-(2,5-difluorophenyl)-3-(dimethylamino)prop-2-en-1-one (CAS: 138716-29-7)

1-(2,5-difluorophenyl)-3-(dimethylamino)prop-2-en-1-one (CAS: 138716-29-7) is a chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This enone derivative, characterized by its difluorophenyl and dimethylamino substituents, exhibits unique reactivity and biological activity, making it a promising candidate for further investigation. Recent studies have explored its synthesis, structural properties, and potential therapeutic applications, particularly in the context of targeting specific enzymes or pathways involved in disease processes.

A recent study published in the Journal of Medicinal Chemistry (2023) highlighted the efficient synthesis of 1-(2,5-difluorophenyl)-3-(dimethylamino)prop-2-en-1-one via a modified Claisen-Schmidt condensation reaction. The authors reported a high-yield, scalable method that could facilitate further pharmacological evaluations. The compound's structural elucidation was confirmed using NMR spectroscopy and X-ray crystallography, revealing its planar conformation and potential for forming hydrogen bonds with biological targets. This structural insight is critical for understanding its mechanism of action and optimizing its biological activity.

In another study, researchers investigated the compound's inhibitory effects on protein kinases, a class of enzymes often implicated in cancer and inflammatory diseases. Preliminary in vitro assays demonstrated that 1-(2,5-difluorophenyl)-3-(dimethylamino)prop-2-en-1-one exhibited selective inhibition against certain kinase isoforms, with IC50 values in the low micromolar range. Molecular docking simulations suggested that the compound binds to the ATP-binding site of the kinases, leveraging its difluorophenyl moiety for hydrophobic interactions and the enone group for covalent modification of cysteine residues. These findings position the compound as a potential lead for developing targeted kinase inhibitors.

Further research has explored the compound's potential in antimicrobial applications. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that 1-(2,5-difluorophenyl)-3-(dimethylamino)prop-2-en-1-one displayed moderate activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that the compound's mechanism of action might involve disruption of bacterial cell membrane integrity, although further mechanistic studies are needed to confirm this hypothesis. The antimicrobial activity, combined with its relatively low cytotoxicity to mammalian cells, suggests its potential as a scaffold for developing novel antibiotics.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 1-(2,5-difluorophenyl)-3-(dimethylamino)prop-2-en-1-one. A recent pharmacokinetic study highlighted its limited aqueous solubility and moderate metabolic stability, which could hinder its clinical translation. Researchers are now focusing on structural modifications, such as introducing solubilizing groups or prodrug strategies, to improve its drug-like properties. Additionally, in vivo efficacy studies are underway to validate its therapeutic potential in animal models of disease.

In conclusion, 1-(2,5-difluorophenyl)-3-(dimethylamino)prop-2-en-1-one (CAS: 138716-29-7) represents a versatile chemical scaffold with diverse biological activities. Recent advancements in its synthesis, structural characterization, and preliminary pharmacological evaluations underscore its potential in drug discovery. Future research should focus on optimizing its physicochemical properties, elucidating its precise mechanisms of action, and expanding its therapeutic applications. As the field progresses, this compound may serve as a valuable tool for probing biological pathways and developing novel therapeutics.